Cas no 187040-03-5 (1,3-Benzodioxol-5-ol, 4-methyl-)

1,3-Benzodioxol-5-ol, 4-methyl- structure
187040-03-5 structure
Product Name:1,3-Benzodioxol-5-ol, 4-methyl-
CAS No:187040-03-5
MF:C8H8O3
MW:152.147322654724
CID:114957
PubChem ID:10582953
Update Time:2025-04-18

1,3-Benzodioxol-5-ol, 4-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxol-5-ol, 4-methyl-
    • 4-methylbenzo[1,3]dioxol-5-ol
    • CMLD3_000105
    • 187040-03-5
    • 4-methyl-1,3-benzodioxol-5-ol
    • CHEMBL1591020
    • NCGC00090534-01
    • 4-Methylbenzo[d][1,3]dioxol-5-ol
    • 1,3-Benzodioxol-5-ol, 4-methyl-
    • SCHEMBL767702
    • 2-methyl-3,4-methylenedioxyphenol
    • NCGC00090534-02
    • Inchi: 1S/C8H8O3/c1-5-6(9)2-3-7-8(5)11-4-10-7/h2-3,9H,4H2,1H3
    • InChI Key: ZBFVXNCYGRJZCR-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C(C(C)=C12)O

Computed Properties

  • Exact Mass: 152.04734
  • Monoisotopic Mass: 152.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69

1,3-Benzodioxol-5-ol, 4-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB602811-250mg
4-Methylbenzo[d][1,3]dioxol-5-ol; .
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€390.10 2025-04-20
abcr
AB602811-500mg
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abcr
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